Cas no 2229212-43-3 (3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine)

• Product Name: 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine
• CAS No: 2229212-43-3
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6029996
• PubChem ID: 165629019
• Update Time: 2025-07-17

3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine
• EN300-1787004
• 2229212-43-3

• Inchi： 1S/C10H10F2N2O3/c1-10(4-13-5-10)17-9-3-6(11)8(14(15)16)2-7(9)12/h2-3,13H,4-5H2,1H3
• InChI Key： HTKBSWFOFKFGCE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OC1(C)CNC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine

Research Briefing on 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine (CAS: 2229212-43-3): Recent Advances and Applications

The compound 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine (CAS: 2229212-43-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique difluoro-nitrophenoxy substitution pattern, has shown promising activity in several therapeutic areas. Recent studies have focused on its potential as a key intermediate in the synthesis of novel kinase inhibitors and its role in modulating protein-protein interactions.

Structural analysis reveals that the compound's rigid azetidine ring combined with its electron-withdrawing nitro and fluoro substituents creates a distinctive pharmacophore. This configuration has been shown to enhance binding affinity to specific biological targets while maintaining favorable physicochemical properties. Recent crystallographic studies (2023) demonstrate how the 3-methylazetidine moiety induces conformational constraints that are particularly valuable in drug design.

In medicinal chemistry applications, researchers have utilized 2229212-43-3 as a building block for developing selective JAK3 inhibitors. A 2024 study published in the Journal of Medicinal Chemistry reported a series of derivatives showing nanomolar potency against JAK3 with >100-fold selectivity over other JAK isoforms. The lead compound from this series, incorporating the 3-(2,5-difluoro-4-nitrophenoxy)-3-methylazetidine scaffold, demonstrated excellent pharmacokinetic properties in preclinical models.

Another significant development involves the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. Researchers have exploited its structural features to create effective E3 ligase binders, as reported in a recent Nature Chemical Biology publication (2024). The electron-deficient aromatic system appears to facilitate crucial interactions with ubiquitin ligase complexes, making it valuable for targeted protein degradation strategies.

From a synthetic chemistry perspective, novel routes for the large-scale production of 2229212-43-3 have been developed. A 2023 Organic Process Research & Development paper detailed an improved synthetic protocol that achieves 85% overall yield while reducing hazardous waste generation. This advancement addresses previous scalability challenges and supports broader investigation of this compound class.

Current research directions include exploring the compound's potential in CNS drug development, where its balanced lipophilicity and molecular weight may offer advantages in blood-brain barrier penetration. Preliminary results from cell-based assays suggest activity against neurological targets, though further validation is required. The scientific community anticipates additional structure-activity relationship studies to fully exploit this scaffold's therapeutic potential.